3-Diethoxyphosphorylbenzoic acid
Overview
Description
3-Diethoxyphosphorylbenzoic acid (3-DEPBA) is an organophosphorus compound that has been used for a variety of scientific research applications. It is a colorless solid that is soluble in organic solvents, and is commonly used as a reagent in organic synthesis. 3-DEPBA has been studied for its biochemical and physiological effects, and is known to be a potent inhibitor of the enzyme acetylcholinesterase (AChE).
Scientific Research Applications
Peptide Synthesis
One notable application of organophosphorus compounds related to 3-diethoxyphosphorylbenzoic acid is in peptide synthesis. For instance, 3-(Diethoxyphosphoryloxy)-1,2,3-benzotriazin-4 (3H)-one, a related compound, has been identified as an efficient coupling reagent for peptide synthesis, both in solution and solid-phase coupling processes. This advancement in peptide synthesis methodology facilitates the production of peptides with specific sequences and structures, which are crucial in the development of therapeutic agents and in the study of biological processes (Fan, Hao, & Ye, 1996).
Synthesis of Isoxazole and Isoxazoline Derivatives
Another significant application is the regioselective synthesis of 5-substituted 3-(diethoxyphosphoryl)isoxazoles and -2-isoxazolines. This process involves the 1,3-dipolar cycloaddition of (diethoxyphosphoryl)formonitrile oxide to monosubstituted alkynes and alkenes. Such derivatives have been identified as precursors to diastereomeric 3-phosphono-2-isoxazolin-5-yl-substituted amino acids, which are bioisosteres of potent NMDA receptor antagonists, indicating potential applications in medicinal chemistry (Conti et al., 2009).
Synthesis of Protected Dipeptides
The utility of related organophosphorus coupling agents extends to the synthesis of protected dipeptides. A study reported the synthesis of protected dipeptides containing histidine with an unprotected imidazole group using DEPBT, demonstrating the expanded application of these reagents in synthesizing bioactive peptides containing histidine. This process highlights the versatility of such compounds in synthesizing complex peptide structures without the need for protecting certain functional groups, which simplifies the synthesis process and reduces the number of steps required (Shen, Tian, Zhu, Ha, & Ye, 2010).
properties
IUPAC Name |
3-diethoxyphosphorylbenzoic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15O5P/c1-3-15-17(14,16-4-2)10-7-5-6-9(8-10)11(12)13/h5-8H,3-4H2,1-2H3,(H,12,13) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CTVOPDRNDWRPIR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOP(=O)(C1=CC=CC(=C1)C(=O)O)OCC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15O5P | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40633871 | |
Record name | 3-(Diethoxyphosphoryl)benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40633871 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
258.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Diethoxyphosphorylbenzoic acid | |
CAS RN |
26342-23-4 | |
Record name | 3-(Diethoxyphosphoryl)benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40633871 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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